Cas no 2171720-56-0 (2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-3,3-dimethylbutanoic acid)

• Product Name: 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-3,3-dimethylbutanoic acid
• CAS No: 2171720-56-0
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 6563127
• PubChem ID: 165535466
• Update Time: 2025-07-17

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-3,3-dimethylbutanoic acid
• 2171720-56-0
• 2-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)-3,3-dimethylbutanoic acid
• EN300-1514951

• Inchi： 1S/C25H30N2O5S/c1-25(2,3)22(23(29)30)27-21(28)15-33-13-12-26-24(31)32-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20,22H,12-15H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： BYMXLMVKSCDSGZ-UHFFFAOYSA-N
• SMILES： S(CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)CC(NC(C(=O)O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 130Ų

Additional information on 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-3,3-dimethylbutanoic acid

Research Briefing on 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-3,3-dimethylbutanoic acid (CAS: 2171720-56-0)

In recent years, the compound 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-3,3-dimethylbutanoic acid (CAS: 2171720-56-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the thioether linkage in its structure makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to purify and characterize the compound. The incorporation of the Fmoc group has been particularly advantageous, as it allows for selective deprotection under mild conditions, facilitating the synthesis of complex peptides and biomolecules.

One of the key findings from recent research is the role of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-3,3-dimethylbutanoic acid in the development of novel drug conjugates. Its ability to form stable thioether bonds with cysteine residues in proteins has been exploited to create targeted drug delivery systems. For instance, studies have demonstrated its utility in the conjugation of cytotoxic agents to antibodies, resulting in enhanced therapeutic efficacy and reduced off-target effects.

Another area of interest is the compound's potential as a building block for the synthesis of peptidomimetics. Peptidomimetics are synthetic molecules that mimic the structure and function of natural peptides but exhibit improved pharmacokinetic properties. The unique steric and electronic properties of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-3,3-dimethylbutanoic acid make it an ideal candidate for the design of such molecules, particularly in the context of protease-resistant peptide analogs.

In addition to its applications in drug development, this compound has also been investigated for its role in bioconjugation strategies. The thioether linkage formed by the reaction of the compound's sulfhydryl group with maleimide-functionalized biomolecules has been utilized in the labeling and immobilization of proteins, nucleic acids, and other biomolecules. This has opened up new avenues for diagnostic and therapeutic applications, including the development of biosensors and targeted imaging agents.

Despite these promising developments, challenges remain in the large-scale synthesis and application of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-3,3-dimethylbutanoic acid. Issues such as solubility, stability under physiological conditions, and potential immunogenicity need to be addressed to fully realize its potential in clinical settings. Ongoing research is focused on optimizing the compound's physicochemical properties and exploring its compatibility with various drug delivery platforms.

In conclusion, 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-3,3-dimethylbutanoic acid (CAS: 2171720-56-0) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a promising candidate for a wide range of applications, from peptide synthesis to targeted drug delivery. Continued research and development efforts are expected to further expand its utility and pave the way for innovative therapeutic strategies.